Cas no 2416235-73-7 (2-methyl-N-propyloxolan-3-amine hydrochloride, Mixture of diastereomers)

• Product Name: 2-methyl-N-propyloxolan-3-amine hydrochloride, Mixture of diastereomers
• CAS No: 2416235-73-7
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD32667295
• CID: 5462280
• PubChem ID: 146154013
• Update Time: 2025-06-11

2-methyl-N-propyloxolan-3-amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-propyloxolan-3-amine;hydrochloride
• 2-methyl-N-propyloxolan-3-amine hydrochloride
• Z4446039363
• 2-methyl-N-propyloxolan-3-amine hydrochloride, Mixture of diastereomers

• MDL： MFCD32667295
• Inchi： 1S/C8H17NO.ClH/c1-3-5-9-8-4-6-10-7(8)2;/h7-9H,3-6H2,1-2H3;1H
• InChI Key： JDROJCIZHRRKGK-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1C)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.3
• Topological Polar Surface Area: 21.3

Additional information on 2-methyl-N-propyloxolan-3-amine hydrochloride, Mixture of diastereomers

Introduction to 2-methyl-N-propyloxolan-3-amine hydrochloride, Mixture of diastereomers (CAS No. 2416235-73-7)

2-methyl-N-propyloxolan-3-amine hydrochloride, Mixture of diastereomers (CAS No. 2416235-73-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and potential therapeutic applications, making it a subject of ongoing investigation in various academic and industrial settings.

The chemical structure of 2-methyl-N-propyloxolan-3-amine hydrochloride consists of a five-membered oxolan ring with a substituted amine group and a methyl group. The presence of multiple chiral centers results in a mixture of diastereomers, which can have distinct biological activities and pharmacological properties. Understanding the behavior and interactions of these diastereomers is crucial for optimizing the compound's therapeutic potential.

Recent studies have highlighted the importance of 2-methyl-N-propyloxolan-3-amine hydrochloride in the development of novel drugs for various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a promising candidate for treating conditions such as chronic pain and inflammatory disorders.

In addition to its therapeutic applications, 2-methyl-N-propyloxolan-3-amine hydrochloride has also been studied for its potential as a lead compound in drug discovery. The compound's ability to modulate specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels, makes it an attractive candidate for further optimization and development. Ongoing efforts are focused on improving the compound's pharmacokinetic properties and reducing potential side effects.

The synthesis of 2-methyl-N-propyloxolan-3-amine hydrochloride involves several steps, including the formation of the oxolan ring and the introduction of the substituted amine group. Various synthetic routes have been explored to optimize yield and purity, with recent advancements in catalytic methods showing promising results. These synthetic strategies are crucial for ensuring the availability of high-quality material for preclinical and clinical studies.

Clinical trials involving 2-methyl-N-propyloxolan-3-amine hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing to later-stage trials and exploring its potential as a new therapeutic option.

In conclusion, 2-methyl-N-propyloxolan-3-amine hydrochloride, Mixture of diastereomers (CAS No. 2416235-73-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique stereochemistry, potent biological activity, and favorable safety profile make it an exciting area of focus for scientists and researchers worldwide. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing the treatment of various diseases and improving patient outcomes.